Iron(III) hydroxide
Overview
Description
Iron(III) hydroxide is a useful research compound. Its molecular formula is FeH3O3 and its molecular weight is 106.87 g/mol. The purity is usually 95%.
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Scientific Research Applications
Trace Element Collection in Seawater
Iron(III) hydroxide has been studied for its role in collecting trace elements like molybdenum in seawater. This process is pH-dependent, with Iron(III) hydroxide adsorbing molybdenum quantitatively as molybdate at a pH of 4.0. Above pH 9, its charge reverses, losing this ability. Such findings are crucial for understanding trace element dynamics in marine environments (Young S. Kim & H. Zeitlin, 1969).
Formation in Natural Waters
The formation of iron(III) hydroxides in conditions similar to natural waters has been replicated in the laboratory. This study sheds light on the environmental processes at the redox boundary of natural waters and how various solutes like H4SiO4 and H2PO−4 affect these iron(III) hydroxides (Yiwei Deng, 1997).
Solubility Studies
Solubility studies of iron(III) hydroxides provide insights into the hydrolysis of iron(III) ions and the formation of soluble hydroxide complexes. These studies help understand the behavior of iron(III) in various environmental and industrial contexts (V. L. Menting, 2000).
Photochemical Properties
Iron(III) hydroxides are significant in the photochemical degradation of organic compounds in aqueous solutions. This has applications in wastewater treatment, utilizing the photochemical methods of Fe(III) salts and oxides (W. Feng & D. Nansheng, 2000).
Interaction with Heavy Metals
Iron(III) hydroxide nanoparticles play a crucial role in the immobilization of aqueous heavy metals. The interaction of these nanoparticles with various metal ions like Cu(II), Pb(II), and Cr(III) is essential for environmental remediation and the design of iron oxide catalysts (C. Dai & Yandi Hu, 2015).
Controls on Solubility in Seawater
The solubility of iron(III) hydroxide in seawater, influenced by pH and natural organic chelators, is a key factor in understanding iron availability in marine environments. This has implications for both marine biology and geochemistry (K. Kuma, J. Nishioka, & K. Matsunaga, 1996).
properties
IUPAC Name |
iron(3+);trihydroxide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Fe.3H2O/h;3*1H2/q+3;;;/p-3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSNWSDPPULHLDL-UHFFFAOYSA-K | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[OH-].[OH-].[Fe+3] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
FeH3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
106.87 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1309-33-7 | |
Record name | Ferric hydroxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1309-33-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ferric hydroxide | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB13423 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | FERRIC HYDROXIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2UA751211N | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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